Cas no 618455-80-4 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)-)
618455-80-4 structure
Product Name:2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)-
CAS No:618455-80-4
MF:C19H28O4
MW:320.423226356506
CID:1630530
PubChem ID:71391747
Update Time:2025-04-21
2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)-
- decyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
- DTXSID00813576
- 618455-80-4
-
- Inchi: 1S/C19H28O4/c1-2-3-4-5-6-7-8-9-14-23-19(22)13-11-16-10-12-17(20)18(21)15-16/h10-13,15,20-21H,2-9,14H2,1H3
- InChI Key: INKXBBFEJTVQBM-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC(=C(C=1)O)O)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 320.19884
- Monoisotopic Mass: 320.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 6.8
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
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